Cas no 338402-25-8 (3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde)

• Product Name: 3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde
• CAS No: 338402-25-8
• MW: 297.131g/mol
• CID: 4646994
• Update Time: 2025-10-31

3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DICHLOROBENZYL)-2,4-DIHYDROXYBENZENECARBALDEHYDE
• 3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde

Computed Properties

• Exact Mass: 296.001
• Monoisotopic Mass: 296.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde

Introduction to 3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde (CAS No. 338402-25-8)

3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde, a compound with the chemical formula C₁₃H₈Cl₂O₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its structural complexity and potential applications in drug development. The presence of multiple functional groups, including aldehyde and hydroxyl moieties, makes it a versatile intermediate for the synthesis of various pharmacologically active agents.

The CAS number 338402-25-8 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. Its molecular structure incorporates a 2,4-dichlorophenyl group, which is known for its ability to enhance binding affinity and metabolic stability in drug molecules. This feature has made it a valuable building block in the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies for various diseases. 3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde has been explored as a precursor in the synthesis of compounds that exhibit inhibitory effects on specific biological pathways. For instance, studies have indicated its potential role in the development of inhibitors for enzymes involved in cancer metabolism. The aldehyde group within its structure allows for further functionalization via condensation reactions, leading to the formation of Schiff bases and other heterocyclic compounds that exhibit significant biological activity.

One of the most intriguing aspects of this compound is its dual functionality. The hydroxyl groups at the 2 and 4 positions contribute to its solubility and reactivity, making it an excellent candidate for further chemical modifications. Researchers have leveraged these properties to develop derivatives with enhanced pharmacokinetic profiles. For example, modifications at these positions have led to compounds with improved oral bioavailability and reduced toxicity.

The 2,4-dichlorophenyl moiety is particularly noteworthy due to its role in influencing the electronic properties of the molecule. This group can participate in π-stacking interactions with biological targets, thereby enhancing binding affinity. Such interactions are crucial for designing drugs that can effectively interact with their intended receptors or enzymes. The dichloro substitution also provides a handle for further derivatization via nucleophilic aromatic substitution reactions, allowing chemists to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. 3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde has been subjected to virtual screening using molecular docking techniques to identify its potential interactions with biological targets. These studies have revealed promising leads for further optimization in drug discovery programs. The compound's ability to form hydrogen bonds due to its hydroxyl groups has been particularly highlighted as a key factor in its interactions with biological targets.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the aldehyde group via oxidation of a methyl ketone precursor and subsequent functionalization at the aromatic ring using chlorination and hydroxylation techniques. These synthetic strategies showcase the versatility of 3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde as a synthetic intermediate.

In conclusion, 3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxybenzaldehyde represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for chemists working on next-generation therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs targeting various diseases.